Cas no 1779131-64-4 (4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine)

• Product Name: 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine
• CAS No: 1779131-64-4
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5171900
• Update Time: 2025-07-25

4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine

• Inchi： 1S/C12H21N3O/c1-12(2,3)11-14-10(15-16-11)8-9-4-6-13-7-5-9/h9,13H,4-8H2,1-3H3
• InChI Key： HOEIZXLQHYSTLZ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2N=C(C(C)(C)C)ON=2)CC1

Additional information on 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine

Chemical Profile of 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine (CAS No. 1779131-64-4)

4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine, identified by its CAS number 1779131-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a piperidine ring fused with an [1,2,4]oxadiazole moiety, which is known for its potential bioactivity and structural versatility. The introduction of a 5-tert-butyl substituent and a methyl group at the 3-position of the oxadiazole ring further enhances its chemical properties, making it a promising candidate for further exploration in drug discovery.

The structural framework of 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine combines the favorable pharmacokinetic properties of piperidine derivatives with the unique electronic and steric characteristics of the oxadiazole scaffold. Piperidine derivatives are widely recognized for their role as pharmacophores in various therapeutic agents due to their ability to modulate biological targets such as G-protein coupled receptors (GPCRs) and ion channels. The oxadiazole ring, on the other hand, is a heterocyclic compound that exhibits significant metabolic stability and can serve as a key pharmacological moiety in designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have indicated that the 5-tert-butyl group in 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine may enhance the compound's solubility and improve its pharmacokinetic profile, while the methyl substituent at the 3-position of the oxadiazole ring could contribute to its binding efficacy by providing steric hindrance and electronic modulation. These structural features make this compound an attractive scaffold for developing novel therapeutic agents.

In the realm of medicinal chemistry, the exploration of [1,2,4]oxadiazole derivatives has been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, anti-cancer, and central nervous system (CNS) disorders. The presence of the oxadiazole moiety in 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine suggests that it may exhibit similar bioactivities while benefiting from the unique properties imparted by the piperidine ring.

One particularly intriguing aspect of this compound is its potential interaction with enzymes and receptors involved in disease pathways. For instance, studies have suggested that oxadiazole derivatives can modulate enzyme activity by acting as competitive inhibitors or substrates. The methyl-piperidine portion of the molecule may interact with hydrophobic pockets in target proteins, enhancing binding affinity. Meanwhile, the electron-deficient nature of the oxadiazole ring could facilitate hydrogen bonding or π-stacking interactions with complementary moieties on biological targets.

The synthesis of 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the oxadiazole ring followed by functionalization with a piperidine moiety. The introduction of the 5-tert-butyl group often requires protecting group strategies to prevent unwanted side reactions during synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective functionalization.

Once synthesized, rigorous analytical characterization is essential to confirm the structure and purity of 1779131-64-4. Techniques such as nuclear magnetic resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (LCMS), and infrared spectroscopy (IR) are commonly used for structural elucidation. Additionally, high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GCMS) may be employed to assess purity and identify any impurities.

The pharmacological evaluation of 4-(5-tert-Butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine involves both in vitro and in vivo studies to assess its bioactivity and potential therapeutic applications. In vitro assays typically include enzyme inhibition studies to determine affinity for specific enzymes or receptor binding assays to evaluate interactions with target proteins. In vivo studies may involve animal models to investigate acute toxicity profiles and preliminary efficacy assessments.

Recent research has highlighted the importance of structure-based drug design in optimizing lead compounds like 1779131-64-4. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict how this compound interacts with biological targets at an atomic level. These insights can guide medicinal chemists in modifying specific structural features to enhance potency or selectivity while minimizing off-target effects.

The development pipeline for novel therapeutics often involves iterative optimization cycles where initial hits are refined based on biochemical data. For instance, if early studies indicate that 4-(5-tert-butyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine exhibits promising activity but poor solubility or metabolic stability under certain conditions; chemists might explore analogs with modified substituents or different functional groups while maintaining key pharmacophoric elements such as piperidine rings or oxadiazoles.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated this process significantly by enabling high-throughput virtual screening against large databases containing millions compounds based on predefined criteria including predicted bioactivity scores solubility parameters; LogP values etc.. AI algorithms can also predict potential adverse effects early; saving time resources required later during preclinical development phases thereby reducing costs associated failures late stages clinical trials